Cas no 2228335-65-5 (2-methyl-2-(4-methylpyrimidin-5-yl)propanenitrile)

• Product Name: 2-methyl-2-(4-methylpyrimidin-5-yl)propanenitrile
• CAS No: 2228335-65-5
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 6233456
• PubChem ID: 165966017
• Update Time: 2025-10-05

2-methyl-2-(4-methylpyrimidin-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(4-methylpyrimidin-5-yl)propanenitrile
• 2228335-65-5
• EN300-1752024

• Inchi： 1S/C9H11N3/c1-7-8(4-11-6-12-7)9(2,3)5-10/h4,6H,1-3H3
• InChI Key： DAHQAKAGIJWUQT-UHFFFAOYSA-N
• SMILES： N1C=NC=C(C=1C)C(C#N)(C)C

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.6Ų

Additional information on 2-methyl-2-(4-methylpyrimidin-5-yl)propanenitrile

2-Methyl-2-(4-Methylpyrimidin-5-yl)Propanenitrile: A Comprehensive Overview

The compound with CAS No. 2228335-65-5, commonly referred to as 2-methyl-2-(4-methylpyrimidin-5-yl)propanenitrile, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a nitrile group and methyl substituents. Recent advancements in synthetic chemistry have enabled researchers to explore its properties and applications more thoroughly, shedding light on its versatility and importance in modern chemical research.

The pyrimidine ring in 2-methyl-2-(4-methylpyrimidin-5-yl)propanenitrile serves as a central structural motif, contributing to the molecule's stability and reactivity. Pyrimidines are well-known for their role in nucleic acids, such as thymine and cytosine, but their synthetic analogs have found applications in drug design, materials science, and catalysis. The presence of the nitrile group further enhances the compound's functional diversity, enabling it to participate in a wide range of chemical reactions, including nucleophilic additions and condensations.

Recent studies have focused on the synthesis of 2-methyl-2-(4-methylpyrimidin-5-yl)propanenitrile, employing innovative methodologies that emphasize sustainability and efficiency. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing energy consumption. Such approaches not only improve the scalability of production but also align with current trends toward green chemistry.

The physical and chemical properties of CAS No. 2228335-65-5 have been extensively characterized using advanced analytical techniques. High-resolution mass spectrometry has confirmed its molecular formula as C11H13N3, while nuclear magnetic resonance (NMR) spectroscopy has provided insights into its structural conformation. These studies reveal that the molecule exhibits a high degree of planarity due to the aromatic nature of the pyrimidine ring, which influences its electronic properties and reactivity.

In terms of applications, 2-methyl-2-(4-methylpyrimidin-5-yl)propanenitrile has shown promise in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has been highlighted in recent publications, where it has been used as a building block for constructing bioactive compounds with potential anticancer and antimicrobial activities. For example, researchers have demonstrated that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation, suggesting its potential as a lead compound for therapeutic development.

Moreover, the compound's electronic properties make it an attractive candidate for use in organic electronics. The pyrimidine ring's conjugation system facilitates electron delocalization, which is advantageous for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary studies have shown that incorporating CAS No. 2228335-65-5 into polymer blends can enhance their charge transport properties, paving the way for its use in next-generation electronic materials.

Another area of interest is the use of 2-methyl-2-(4-methylpyrimidin-5-yl)propanenitrile in catalytic processes. Its ability to coordinate with metal ions has led to its exploration as a ligand in transition metal-catalyzed reactions. Recent findings indicate that it can effectively facilitate cross-coupling reactions under mild conditions, offering a greener alternative to traditional catalysts.

Looking ahead, ongoing research aims to further unravel the full potential of CAS No. 2228335-65-5. Collaborative efforts between chemists, biologists, and materials scientists are expected to yield novel insights into its applications across diverse fields. As synthetic methods continue to evolve and analytical techniques become more sophisticated, this compound is poised to play an increasingly important role in both academic research and industrial innovation.